Cas no 56671-85-3 (2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl-)

2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl- structure
56671-85-3 structure
Product Name:2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl-
CAS No:56671-85-3
MF:C8H11IO
MW:250.076814889908
CID:348161
PubChem ID:10610655
Update Time:2025-04-19

2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 3-iodo-5,5-dimethyl-
    • 3-iodo-5,5-dimethylcyclohex-2-en-1-one
    • 2-Cyclohexen-1-one,3-iodo-5,5-dimethyl
    • 3-iodo-5,5-dimethyl-2-cyclohexen-1-one
    • 3-iodo-5-5-dimethylcyclohex-2-enone
    • 5,5-dimethyl-3-iodo-2-cyclohexenone
    • 5,5-dimethyl-3-iodocyclohex-2-en-1-one
    • 5,5-dimethyl-3-iodocyclohex-2-enone
    • 56671-85-3
    • DTXSID60442503
    • Inchi: 1S/C8H11IO/c1-8(2)4-6(9)3-7(10)5-8/h3H,4-5H2,1-2H3
    • InChI Key: OCMIOCRBXIMOEG-UHFFFAOYSA-N
    • SMILES: IC1=CC(CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 249.98500
  • Monoisotopic Mass: 249.98546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.69440
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